Cas no 887588-25-2 ((5-Nitropyridin-2-yl)methanethiol)

• Product Name: (5-Nitropyridin-2-yl)methanethiol
• CAS No: 887588-25-2
• MF: C₆H₆N₂O₂S
• MW: 170.189039707184
• CID: 5949702
• PubChem ID: 29922176
• Update Time: 2025-06-11

(5-Nitropyridin-2-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• AKOS006286051
• 887588-25-2
• EN300-1849300
• (5-nitropyridin-2-yl)methanethiol
• (5-Nitropyridin-2-yl)methanethiol

• Inchi： 1S/C6H6N2O2S/c9-8(10)6-2-1-5(4-11)7-3-6/h1-3,11H,4H2
• InChI Key： SCVAUKAFQLWIMP-UHFFFAOYSA-N
• SMILES： SCC1C=CC(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 170.01499861g/mol
• Monoisotopic Mass: 170.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on (5-Nitropyridin-2-yl)methanethiol

Recent Advances in the Study of (5-Nitropyridin-2-yl)methanethiol and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (5-Nitropyridin-2-yl)methanethiol, with the CAS number 887588-25-2, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its nitro-substituted pyridine core and thiol functional group, exhibits unique chemical properties that make it a valuable building block for the synthesis of novel bioactive compounds. Recent studies have explored its potential as a key intermediate in the development of enzyme inhibitors, prodrugs, and targeted drug delivery systems.

One of the most notable applications of (5-Nitropyridin-2-yl)methanethiol is its role in the synthesis of covalent enzyme inhibitors. The thiol group in this compound can form reversible or irreversible bonds with the active sites of various enzymes, making it a promising candidate for the design of targeted therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting cysteine proteases, which are implicated in several pathological conditions, including cancer and inflammatory diseases. The study highlighted the compound's ability to selectively bind to the catalytic cysteine residue, thereby blocking enzyme activity.

In addition to its inhibitory properties, (5-Nitropyridin-2-yl)methanethiol has been investigated for its potential in prodrug design. The nitro group on the pyridine ring can be reduced in vivo to generate reactive species that release the active drug moiety. This property has been exploited in the development of hypoxia-activated prodrugs, which are selectively activated in the low-oxygen environments characteristic of solid tumors. A recent preclinical study showed that derivatives of this compound exhibited enhanced cytotoxicity under hypoxic conditions, suggesting their potential as targeted anticancer agents.

Furthermore, the thiol functionality of (5-Nitropyridin-2-yl)methanethiol allows for its conjugation with various biomolecules, such as peptides and antibodies, enabling the development of targeted drug delivery systems. Researchers have successfully utilized this compound to create antibody-drug conjugates (ADCs) that deliver cytotoxic payloads specifically to cancer cells. A 2022 publication in Bioconjugate Chemistry reported the synthesis of such ADCs, demonstrating their efficacy in reducing off-target effects and improving therapeutic outcomes in animal models.

Despite these promising developments, challenges remain in the optimization of (5-Nitropyridin-2-yl)methanethiol-based compounds. Issues such as stability, bioavailability, and potential off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Ongoing research aims to explore the full therapeutic potential of this compound, with a focus on improving its selectivity and reducing toxicity. Future directions may include the development of novel derivatives with enhanced properties and the exploration of new therapeutic applications beyond oncology.

In conclusion, (5-Nitropyridin-2-yl)methanethiol (CAS: 887588-25-2) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its unique chemical properties enable diverse applications, from enzyme inhibition to targeted drug delivery. As research in this area continues to advance, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.